Cas no 87227-77-8 ((E)-But-2-ene-1,4-diamine dihydrochloride)

(E)-But-2-ene-1,4-diamine dihydrochloride structure
87227-77-8 structure
Product Name:(E)-But-2-ene-1,4-diamine dihydrochloride
CAS No:87227-77-8
MF:C4H12Cl2N2
MW:159.057478904724
CID:5583559
PubChem ID:12397206
Update Time:2023-08-11

(E)-But-2-ene-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • AKOS017343969
    • SCHEMBL587862
    • (E)-but-2-ene-1,4-diamine;dihydrochloride
    • (E)-1,4-diaminobut-2-ene dihydrochloride
    • CS-0374306
    • but-2-ene-1,4-diamine dihydrochloride
    • 119874-79-2
    • (E)-But-2-ene-1,4-diamine dihydrochloride
    • EN300-234708
    • 87227-77-8
    • Z2235386837
    • NRGASKMRNHXWEC-SEPHDYHBSA-N
    • E70437
    • AS-81105
    • Cis-2-Butene-1,4-diamine dihydrochloride
    • Inchi: 1S/C4H10N2.2ClH/c5-3-1-2-4-6;;/h1-2H,3-6H2;2*1H/b2-1+;;
    • InChI Key: NRGASKMRNHXWEC-SEPHDYHBSA-N
    • SMILES: Cl.Cl.NC/C=C/CN

Computed Properties

  • Exact Mass: 158.0377538g/mol
  • Monoisotopic Mass: 158.0377538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 34.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
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